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Cat. No.: B554453

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-Gly-OSu (N-(Benzyloxycarbonyl)glycine N-succinimidyl ester) is an amine-reactive reagent
used for the covalent modification of proteins. The N-hydroxysuccinimide (NHS) ester
functional group reacts with primary amines, such as the s-amine of lysine residues and the o-
amine at the N-terminus of a polypeptide chain, to form stable amide bonds.[1][2] The
benzyloxycarbonyl (Z) group provides a protecting group for the glycine amino acid, which can
be useful in multi-step bioconjugation strategies or for investigating the impact of charge
neutralization on protein function. This document provides detailed protocols for protein
labeling with Z-Gly-OSu, methods for characterizing the conjugate, and a potential application
in studying signaling pathways.

Chemical Properties of Z-Gly-OSu
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Property Value Reference
Synonyms Z-glycine N-succinimidyl ester [3]
Molecular Formula C14H14N206 [4]
Molecular Weight 306.27 g/mol

Appearance White powder

Melting Point 111-115°C

Solubility Soluble in DMSO and DMF

Storage 2-8°C

Experimental Protocols
General Workflow for Protein Labeling with Z-Gly-OSu

The following diagram outlines the general workflow for labeling a protein with Z-Gly-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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